Cas no 114065-40-6 (1,2,4-Oxadiazol-5-amine, 3-(2-pyridinyl)-)

• Product Name: 1,2,4-Oxadiazol-5-amine, 3-(2-pyridinyl)-
• CAS No: 114065-40-6
• MF: C₇H₆N₄O
• MW: 162.148740291595
• MDL: MFCD16764840
• CID: 1202046
• PubChem ID: 11457859
• Update Time: 2025-10-30

1,2,4-Oxadiazol-5-amine, 3-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazol-5-amine, 3-(2-pyridinyl)-
• 114065-40-6
• AKOS011759382
• CHEMBL46019
• 3-(pyridin-2-yl)-1,2,4-oxadiazol-5-amine

• MDL： MFCD16764840
• Inchi： 1S/C7H6N4O/c8-7-10-6(11-12-7)5-3-1-2-4-9-5/h1-4H,(H2,8,10,11)
• InChI Key： SUMFUTVGQFEHRJ-UHFFFAOYSA-N
• SMILES： O1C(N)=NC(C2C=CC=CN=2)=N1

Computed Properties

• Exact Mass: 162.05428
• Monoisotopic Mass: 162.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1,2,4-Oxadiazol-5-amine, 3-(2-pyridinyl)-

Professional Introduction to 1,2,4-Oxadiazol-5-amine, 3-(2-pyridinyl) and CAS No. 114065-40-6

1,2,4-Oxadiazol-5-amine, 3-(2-pyridinyl) (CAS No. 114065-40-6) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the oxadiazole class, which is known for its broad spectrum of applications in medicinal chemistry. The presence of a pyridyl group at the 3-position enhances its pharmacological relevance by introducing additional interaction sites with biological targets.

The oxadiazole core is a five-membered ring containing two nitrogen atoms and one oxygen atom, making it a versatile scaffold for drug design. The amine functionality at the 5-position and the pyridine moiety at the 3-position provide opportunities for further derivatization, enabling the development of novel analogs with tailored properties. This compound has been extensively studied for its potential role in inhibiting various enzymes and receptors involved in inflammatory and infectious diseases.

Recent research has highlighted the significance of 1,2,4-oxadiazol-5-amine derivatives in addressing unmet medical needs. Studies have demonstrated that modifications at the pyridine ring can significantly influence the binding affinity and selectivity of these compounds towards biological targets. For instance, computational studies have shown that substituents such as chloro or fluoro groups can enhance the metabolic stability and bioavailability of these derivatives.

In addition to its pharmacological potential, CAS No. 114065-40-6 has been explored in material science applications due to its ability to form stable complexes with metal ions. These complexes have shown promise in catalytic processes and as sensors for detecting small molecules. The combination of its biological and material science applications makes this compound a valuable asset in multidisciplinary research.

The synthesis of 1,2,4-Oxadiazol-5-amine, 3-(2-pyridinyl) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazines and nitrile oxides or their equivalents. Advances in catalytic methods have enabled more efficient and sustainable synthesis pathways, reducing the environmental impact of production processes.

Biological evaluation of this compound has revealed intriguing interactions with target proteins. For example, preliminary in vitro studies have suggested that derivatives of this scaffold may inhibit kinases involved in cancer progression. The pyridine group serves as a key pharmacophore for binding to hydrophobic pockets within these enzymes, modulating their activity. Further investigation is warranted to elucidate the exact mechanisms of action and optimize lead structures for clinical development.

The structural flexibility of 1,2,4-Oxadiazol-5-amine derivatives allows for the creation of libraries of compounds with diverse pharmacological profiles. High-throughput screening techniques have been employed to identify promising candidates for further optimization. These efforts have led to the discovery of several novel analogs with enhanced potency and reduced toxicity compared to parent compounds.

Future directions in research focus on exploring the therapeutic potential of this compound in preclinical models. In vivo studies are essential for validating the biological activity observed in vitro and assessing drug-like properties such as solubility, distribution, metabolism, and excretion (ADME). Collaborative efforts between academic institutions and pharmaceutical companies are crucial for advancing this compound towards clinical trials.

The impact of CAS No. 114065-40-6 extends beyond academia, with industrial partners investing in scalable synthesis methods to facilitate commercial production. Green chemistry principles are being integrated into synthetic protocols to minimize waste and energy consumption. Such initiatives align with global efforts to promote sustainable pharmaceutical manufacturing practices.

Regulatory considerations play a critical role in the development and commercialization of new chemical entities like 1,2,4-Oxadiazol-5-amine derivatives. Compliance with international guidelines ensures safety and efficacy before market approval. Regulatory agencies often require comprehensive data on chemical structure elucidation, toxicology profiles, and pharmacokinetics before granting approval for clinical use.

In conclusion,1,2,4-Oxadiazol-5-amine, 3-(2-pyridinyl) (CAS No. 114065-40-6) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases. Continued research efforts will further enhance our understanding of its potential benefits while ensuring sustainable production practices are maintained throughout development phases.